Cas no 1804670-29-8 (5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol)
5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its key structural features—a bromo substituent, difluoromethyl, and trifluoromethyl groups—enhance its reactivity and selectivity, making it a valuable intermediate in the synthesis of bioactive compounds. The presence of multiple fluorine atoms improves metabolic stability and lipophilicity, which are advantageous in drug design. The hydroxymethyl group at the 2-position offers further functionalization potential, enabling diverse derivatization pathways. This compound’s well-defined structure and high purity make it suitable for precision applications in medicinal chemistry and material science.
1804670-29-8 structure
Product Name:5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol
CAS No:1804670-29-8
MF:C8H5BrF5NO
MW:306.027418851852
CID:4809091
Update Time:2025-05-28
5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties
Names and Identifiers
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- 5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol
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- Inchi： 1S/C8H5BrF5NO/c9-3-1-15-4(2-16)6(8(12,13)14)5(3)7(10)11/h1,7,16H,2H2
- InChI Key： NHFUWEGQJNUDEC-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(CO)C(C(F)(F)F)=C1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 237
- XLogP3: 2.2
- Topological Polar Surface Area: 33.1
5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029055526-1g |
5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol |
1804670-29-8 | 97% | 1g |
$1,445.30 | 2022-04-01 |
5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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